Cas no 32774-29-1 (2-(5-Bromo-1H-indol-3-yl)ethanol)

2-(5-Bromo-1H-indol-3-yl)ethanol is a brominated indole derivative with a hydroxyl-functionalized side chain, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent at the 5-position enhances its reactivity for further functionalization, such as cross-coupling reactions, while the ethanol moiety provides a handle for derivatization or conjugation. This compound is particularly valuable in the development of indole-based bioactive molecules, including potential drug candidates targeting serotonin receptors or enzyme inhibitors. Its well-defined structure and high purity ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, it offers a balance of stability and reactivity for tailored synthetic pathways.
2-(5-Bromo-1H-indol-3-yl)ethanol structure
32774-29-1 structure
Product Name:2-(5-Bromo-1H-indol-3-yl)ethanol
CAS No:32774-29-1
MF:C10H10BrNO
MW:240.09650182724
MDL:MFCD00130167
CID:53949
PubChem ID:354333221
Update Time:2025-06-07

2-(5-Bromo-1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromo-1H-indol-3-yl)ethanol
    • 5-Bromo-1H-indole-3-ethanol
    • 5-Bromoindole-3-ethanol
    • 2-(5-BROMO-1H-INDOL-3-YL)-1-ETHANOL
    • 5-bromotryptophol
    • 1h-indole-3-ethanol,5-bromo
    • 2-(5-bromo-indol-3-yl)-ethanol
    • 5-bromo-3hydroxyethylindole
    • bromoindolylethanol
    • 5-Bromo-3-(2-hydroxyethyl)indole
    • 5-bromo tryptophol
    • EINECS 251-205-9
    • J-506113
    • ZENXDUDCTZLSRP-UHFFFAOYSA-N
    • NS00029338
    • 1Y-5033
    • 5-bromo-3-(2-hydroxyethyl)-1h-indole
    • MFCD00130167
    • AKOS005070093
    • AC-4212
    • BB 0260176
    • DEE5A22EXZ
    • 32774-29-1
    • 1h-indole-3-ethanol, 5-bromo-
    • 2-(5-Bromo-3-indolyl)ethanol
    • DTXSID80186437
    • B5068
    • FT-0601227
    • AMY33441
    • SY050971
    • 2-(5-bromo-1H-indol-3-yl)ethan-1-ol
    • SCHEMBL733712
    • CS-W018930
    • 5-bromo-3-hydroxyethylindole
    • DTXCID90108928
    • MDL: MFCD00130167
    • Inchi: 1S/C10H10BrNO/c11-8-1-2-10-9(5-8)7(3-4-13)6-12-10/h1-2,5-6,12-13H,3-4H2
    • InChI Key: ZENXDUDCTZLSRP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)CCO

Computed Properties

  • Exact Mass: 238.99500
  • Monoisotopic Mass: 238.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36A^2

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: Not available
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 411.5°C at 760 mmHg
  • Flash Point: Not available
  • Refractive Index: 1.699
  • PSA: 36.02000
  • LogP: 2.46520
  • Vapor Pressure: Not available

2-(5-Bromo-1H-indol-3-yl)ethanol Security Information

2-(5-Bromo-1H-indol-3-yl)ethanol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-Bromo-1H-indol-3-yl)ethanol Pricemore >>

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2-(5-Bromo-1H-indol-3-yl)ethanol Production Method

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